Cas no 1234616-60-4 (3-fluorocyclobutan-1-amine)

3-Fluorocyclobutan-1-amine is a fluorinated cyclobutane derivative featuring an amine functional group at the 1-position and a fluorine substituent at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural properties, which can enhance binding affinity and metabolic stability in drug candidates. The cyclobutane ring provides conformational rigidity, while the fluorine atom introduces electronic effects that may influence reactivity and bioavailability. The amine group offers a versatile handle for further derivatization, making it a valuable intermediate for the synthesis of bioactive molecules. Its well-defined stereochemistry also allows for precise control in chiral synthesis applications.

3-fluorocyclobutan-1-amine structure

Product Name:3-fluorocyclobutan-1-amine

CAS No:1234616-60-4

MF:C₄H₈FN

MW:89.111424446106

MDL:MFCD17015925

CID:1073689

PubChem ID:53488121

Update Time:2025-06-07

3-fluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-Fluorocyclobutanamine
- 3-Fluoro-cyclobutanaMine
- 3-fluorocyclobutanamine HCl
- 3-FLUORO-CYCLOBUTYLAMINE
- CYCLOBUTANAMINE, 3-FLUORO-
- PB22829
- 3-fluorocyclobutan-1-amine
- CS-0057520
- MFCD18249868
- Cyclobutanamine, 3-fluoro-, cis-
- 5X99FNC2UU
- DTXSID601297210
- trans-3-Fluorocyclobutanamine
- Cyclobutanamine, 3-fluoro-, trans-
- CS-0057521
- 1260670-54-9
- SY310838
- SB20574
- Trans-3-Fluoro-cyclobutylamine
- DTXSID50705432
- MFCD18249869
- EN300-133412
- SB20572
- EN300-82802
- PB37634
- AKOS025212112
- 3-Fluorocyclobutanamine, cis-
- DTXSID101309997
- cis-3-Fluorocyclobutanamine
- CS-0055188
- DB-348221
- PB35807
- A852506
- 1234616-60-4
- AKOS015949255
- SY310839
- 3-Fluorocyclobutanamine, trans-
- EN300-133411
- Cis-3-Fluoro-cyclobutylamine
- (1s,3s)-3-fluorocyclobutan-1-amine
- (1r,3r)-3-fluorocyclobutan-1-amine
- 1260670-33-4
- C5P3VQT3J9
- AKOS025212007
- 3-Fluorocyclobutan-1-amine HCl
- UNII-5X99FNC2UU
- J-512549
- UNII-C5P3VQT3J9
- P12018
- MDL： MFCD17015925
- Inchi： 1S/C4H8FN/c5-3-1-4(6)2-3/h3-4H,1-2,6H2
- InChI Key： APCSZMINSACNSQ-UHFFFAOYSA-N
- SMILES： FC1CC(C1)N

Computed Properties

Exact Mass: 89.064077422g/mol
Monoisotopic Mass: 89.064077422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 49.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 26Å²

3-fluorocyclobutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1796-1g	3-Fluoro-cyclobutylamine	1234616-60-4	96%	1g	1992.9CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1796-5g	3-Fluoro-cyclobutylamine	1234616-60-4	96%	5g	7971.6CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1796-500mg	3-Fluoro-cyclobutylamine	1234616-60-4	96%	500mg	1424.71CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1796-250mg	3-Fluoro-cyclobutylamine	1234616-60-4	96%	250mg	1136.38CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1796-100mg	3-Fluoro-cyclobutylamine	1234616-60-4	96%	100mg	992.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1796-50mg	3-Fluoro-cyclobutylamine	1234616-60-4	96%	50mg	831.08CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-F0321-500mg	3-Fluorocyclobutanamine hydrochloride - F0321	1234616-60-4	>95%	500mg	2707CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-F0321-5g	3-Fluorocyclobutanamine hydrochloride - F0321	1234616-60-4	>95%	5g	10687CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-F0321-250mg	3-Fluorocyclobutanamine hydrochloride - F0321	1234616-60-4	>95%	250mg	1781CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-F0321-1g	3-Fluorocyclobutanamine hydrochloride - F0321	1234616-60-4	>95%	1g	3562CNY	2021-05-07

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